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Compound of Interest

4-Chloro-2-methyl-D-
Compound Name:
phenylalanine

Cat. No.: B8014646

Get Quote

Executive Summary & Immediate Directives

4-Chloro-2-methyl-D-phenylalanine (CAS: Generic reference for Chlorinated Phenylalanines)

is a halogenated non-standard amino acid. While not typically classified as P-listed (acutely
toxic) under US EPA RCRA regulations, its disposal is strictly governed by its halogen content
(Chlorine).

Core Safety Directive:

DO segregate this compound from non-halogenated organic waste.[1]

DO label all waste specifically as "Halogenated Organic."

DO NOT dispose of down the drain or in general trash.

DO NOT mix with strong oxidizers or alkali metals during collection.

Chemical Profile & Disposal Logic[4]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8014646#bc-rfq
https://www.benchchem.com/product/b8014646/docs?utm_src=pdf-body#proper-disposal-procedures-4-chloro-2-methyl-d-phenylalanine-1-2
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8014646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

To understand the disposal requirements, we must analyze the molecule's impact on waste

streams.

Feature

Technical Detail

Disposal Implication

Chemical Class

Halogenated Amino Acid

Requires high-temperature
incineration with acid gas

scrubbing.

Key Substituent

Chloro- (CI) at position 4

The primary cost driver.
Presence of Cl classifies this
as "Halogenated Waste,"
which is significantly more
expensive to dispose of than

non-halogenated organics.

Physical State

Solid (White Powder)

Must be disposed of as "Solid
Hazardous Waste" to prevent

particulate dispersion.

Reactivity

Stable; Incompatible with

strong oxidizers

Keep away from nitric acid or
perchlorates in waste

accumulation areas.

The "Why" Behind the Protocol

The presence of the chlorine atom means that simple combustion is insufficient. Incinerating

chlorinated organics without proper scrubbers releases hydrogen chloride (HCI) gas and

potential dioxins. Therefore, waste facilities must route this material to specific incinerators

equipped to neutralize acidic exhaust gases. Mislabeling this as non-halogenated waste puts

downstream facility workers at risk of exposure to acid gases.

Waste Segregation Decision Tree

The following workflow illustrates the critical decision points for disposing of 4-Chloro-2-

methyl-D-phenylalanine, ensuring compliance with RCRA and local safety standards.
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Waste Generation:
4-Chloro-2-methyl-D-phenylalanine

Physical State?

Solid Waste Liquid Waste

(Pure compound, contaminated gloves/paper) (HPLC Mobile Phase, Mother Liquor)

Container: -
Wide-mouth HDPE Jar or Double-Bagged - EUIEET CRIE >

l es (StandarNce only)

Label: Stream B:
'Hazardous Waste - Solid' Non-Halogenated Waste
Trace Halogenated Organics (Only if <1% and local rules allow)

Stream A:

HALOGENATED Solvent Waste

.

Complete Hazardous Waste Tag
(List full chemical name)

EHS Pickup / Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating halogenated amino acid waste streams. Note that
"Stream A" is the default safe path for this compound.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Debris)

Applicable for: Expired stocks, contaminated weighing boats, gloves, and spill cleanup
materials.

e Containment: Use a wide-mouth High-Density Polyethylene (HDPE) jar. If the waste is bulky
(gloves/wipes), use a clear, heavy-duty polyethylene bag (minimum 4 mil thickness).

o Double Bagging: If using bags, double-bag the waste to prevent rupture.
e Labeling:
o Affix a "Hazardous Waste" label.[2][3]

o CRITICAL: Write the full chemical name: 4-Chloro-2-methyl-D-phenylalanine. Do not
use abbreviations (e.g., "Cl-Phe").

o Check the box for "Toxic" and "Irritant.”

» Storage: Store in a satellite accumulation area (SAA) away from oxidizers.

Protocol B: Liquid Waste (Solutions & HPLC)

Applicable for: Reaction mixtures, HPLC effluent, and dissolved stocks.

e Selection: Choose the Halogenated Waste carboy (often distinct from non-halogenated
containers by color or tag).

o Compatibility Check: Ensure the carboy does not contain incompatible chemicals (e.g.,
strong bases or active metals).

o Transfer: Pour liquid using a funnel to avoid spillage. Leave at least 10% headspace in the
container to allow for thermal expansion.

o Documentation: On the waste log/tag, list "4-Chloro-2-methyl-D-phenylalanine” as a
constituent. Even if it is a minor component (<1%), the entire carboy is now classified as
Halogenated Waste.
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Regulatory Context (RCRA & EPA)

While 4-Chloro-2-methyl-D-phenylalanine is not explicitly named on the EPA's P-List (Acutely
Toxic) or U-List (Toxic), it falls under the "Characteristic" or general listing rules depending on
the formulation and concentration [1].

o Waste Code Assignment:

o If mixed with spent halogenated solvents (e.g., DCM, Chloroform), the mixture may carry
F-listed codes (FO01/F002).[4]

o If disposed of as a pure solid, it is managed as non-RCRA regulated chemical waste
unless it exhibits toxicity characteristics (TCLP), but institutional policy almost universally
mandates treating it as Hazardous Chemical Waste due to the halogen content [2].

» Waste Minimization: As a chiral intermediate, this compound is likely high-value. Verify if
unused portions can be redistributed to other internal labs before disposal.

Emergency Spill Procedures
In the event of a spill during the disposal process:

o PPE: Wear nitrile gloves, safety goggles, and a lab coat.[5] If powder is fine/dusty, use an

N95 respirator.

o Containment:
o Solid: Cover with wet paper towels to prevent dust generation, then sweep up.
o Liquid: Absorb with vermiculite or standard spill pads.

» Disposal of Spill Debris: All cleanup materials must be disposed of via Protocol A (Solid
Waste) and labeled as "Spill Debris: 4-Chloro-2-methyl-D-phenylalanine.”
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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